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Compound of Interest

Compound Name: 3-Undecenal, (32)-

Cat. No.: B15175596

Essential Safety and Handling Guide for 3-
Undecenal, (32Z)-

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 3-Undecenal, (3Z)-. The following
procedures are based on information available for undecenal isomers and should be regarded
as a comprehensive guideline.

Chemical Profile and Hazards

While specific data for 3-Undecenal, (32)- is limited, information on related undecenal isomers
indicates that this compound is a combustible liquid that can cause skin and eye irritation.[1] It
may also lead to an allergic skin reaction.[2] Inhalation of vapors may cause respiratory
irritation, drowsiness, and dizziness.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for undecenal isomers. This information
should be used as a reference, as specific values for 3-Undecenal, (3Z)- may vary.
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Property Value Source
Molecular Weight 168.28 g/mol [415]
Boiling Point 98-100 °C @ 3 mm Hg [4][5]
Flash Point 199 °F (92.8 °C) [5]
Density 0.84 g/mL at 25 °C [4115]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling 3-Undecenal, (3Z)- to
determine the appropriate level of PPE. The following recommendations are based on the
known hazards of undecenal isomers.

Levels of Protection

o Level D: For minimal risk of splash or aerosol generation, Level D protection may be
sufficient. This includes a lab coat, safety glasses with side shields, and standard chemical-
resistant gloves.[6]

e Level C: When there is a known inhalation hazard of low concentrations and a low risk of
skin exposure, Level C protection is recommended. This includes a full-face or half-mask air-
purifying respirator, chemical-resistant clothing, and inner and outer chemical-resistant
gloves.[3][6]

o Level B: In situations with a high respiratory hazard but a lower risk of skin contact, Level B
protection is necessary. This involves the use of a self-contained breathing apparatus
(SCBA) and hooded chemical-resistant clothing.[2]

o Level A: For the highest level of protection against vapors, splashes, and direct contact, a
fully encapsulating chemical-protective suit with a self-contained breathing apparatus
(SCBA) is required.[1]

Specific PPE Recommendations
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PPE Category

Recommendation

Details

Eye and Face Protection

Chemical safety goggles or a

face shield.

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[6]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber), lab coat, and

closed-toe shoes.

Inspect gloves for any signs of
degradation before use.

Remove contaminated clothing

promptly.[7]

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate or for
spill response, use a NIOSH-
approved respirator with an

organic vapor cartridge.

For major spills, a self-
contained breathing apparatus
(SCBA) is recommended.[2]

Operational and Disposal Plans

Handling and Storage

» Ventilation: Handle 3-Undecenal, (32)- in a well-ventilated area, preferably in a chemical

fume hood, to minimize inhalation of vapors.[3]

« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition

as it is a combustible liquid.[1][8]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and strong

reducing agents.[7]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][9]

Refrigeration may be required.[7]

First Aid Measures

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1]
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o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. If skin irritation or a rash occurs, seek medical advice.[2][9]

« Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek medical attention.[7]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[8]

Spill and Leak Procedures
o Evacuate: Immediately evacuate the area of the spill.
o Ventilate: Ensure the area is well-ventilated.

e Contain: Use a non-combustible absorbent material like sand, earth, or vermiculite to contain
the spill.[3]

o Collect: Carefully collect the absorbed material into a sealed, labeled container for disposal.
o Decontaminate: Clean the spill area thoroughly with a suitable solvent.
Disposal Plan

Dispose of 3-Undecenal, (3Z)- and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Contact a licensed professional
waste disposal service to ensure proper disposal. Do not allow the chemical to enter drains or
waterways.[2]

Experimental Workflow
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Safe Handling Workflow for 3-Undecenal, (32)-
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Caption: Workflow for handling 3-Undecenal, (3Z)- safely.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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